Germanium

• IUPAC Name: germanium
• InChI: InChI=1S/Ge
• InChI Key: GNPVGFCGXDBREM-UHFFFAOYSA-N
• Canonical SMILES: [Ge]
• Molecular Formula: Ge
• DSSTOX Substance ID: DTXSID8052483, DTXSID7052521, DTXSID30422913, DTXSID901318637
• Molecular Weight: 72.63 g/mol
• Physical Description: Lustrous greyish-white brittle metalloid; [Merck Index] Silver-colored odorless pieces; [MSDSonline]
• Boiling Point: 2700 °C
• Solubility: INSOL IN WATER, HYDROCHLORIC ACID, DIL ALKALI HYDROXIDES, SOL IN HOT SULFURIC ACID, AQUA REGIA; INSOL IN ALKALI
• Density: 5.323 @ 25 °C/4 °C, INTRINSIC CHARGE DENSITY @ 300 DEG K= 2.4X10+13; ELECTRON DIFFUSION CONSTANT @ 300 DEG K= 100
• Vapor Pressure: 0 mm Hg @ 25 °C
• Impurities: Impurities: Boron and Silicon
• Color/Form: GRAYISH-WHITE, LUSTROUS, BRITTLE METALLOID; DIAMOND-CUBIC STRUCTURE WHEN CRYSTALLINE
• CAS RN: 7440-56-4, 7782-65-2, 13572-99-1, 33272-98-9
• Melting Point: 937.2 °C, Heat of fusion at melting point = 3.18X10+7 J/kmol.

Description

Germanium (Ge) is a metalloid element that is not extremely rare but is considered scarce in the Earth's crust, with an average concentration of about 1.6 ppm. It exhibits unique behavior in different geological environments, being siderophile, lithophile, chalcophile, and organophile. This compound does not form its own specific ore deposits but is found in trace amounts in various types of ore deposits, such as sulfide deposits and coal deposits. It is often recovered as a by-product from the processing of these ores .

Synthesis Analysis

Stable this compound(II) compounds have been synthesized, which are stabilized by intramolecular coordination bonds without the need for bulky groups on the metal atoms. These compounds have been analyzed using X-ray diffraction and DFT methods to understand their molecular and crystal structures .

Molecular Structure Analysis

The structure of amorphous this compound has been described as an array of atoms linked in distorted tetrahedra. This structure allows for a limited number of short-range orders and can explain the formation of an amorphous phase at low temperatures. The model aligns with many experimental observations .

Chemical Reactions Analysis

This compound can form various compounds, such as this compound disulfides, which have a tetragonal crystal structure. These compounds are synthesized under high pressure and temperature and differ from previously known disulfides . Additionally, this compound can form doubly bonded species with other elements, which have been synthesized and studied for their physical properties and reactivity .

Physical and Chemical Properties Analysis

This compound has a diamond cubic crystal structure and is brittle like glass. It has semiconducting properties with electrical resistivity between that of metals and insulators. This compound is stable in air up to 400°C and resists concentrated acids and alkalis. It is used in various applications, including electronics, fiber optics, and as a catalyst. The element and its compounds generally have a low order of toxicity .

Case Studies

The discovery of this compound led to the development of the first all-solid-state electronic amplifier device, the transistor. Its properties, such as superior electron and hole mobility, have made it a material of interest in the semiconductor industry, particularly when alloyed with silicon . A novel two-dimensional this compound allotrope, germanene, has been synthesized, which is akin to graphene and has potential applications in electronics . Additionally, a new dense form of solid this compound has been discovered, which behaves like a semiconductor and has a greater density than ordinary cubic this compound .

Scientific Research Applications

• Optical and Semiconductor Applications : Germanium is used in optical fibers, infrared optics, solar cells, and light-emitting diodes (LEDs). It has historically played a crucial role in the development of solid-state electronics, including the invention of the transistor. This compound's properties make it ideal for these applications, especially due to its semiconducting and optical characteristics (Robertz et al., 2015); (Haller, 2006).

• Energy Storage : this compound is gaining attention for its use in lithium-ion batteries due to its high capacity, excellent lithium-ion diffusivity, and high electrical conductivity. However, its application is limited by significant volume changes during charging and discharging, which researchers are trying to overcome through various innovative methods (Hu et al., 2016).

• Purification and Crystal Growth : this compound's role in high-performance gamma radiation detectors for nuclear physics requires ultra-pure this compound, which is achieved using sophisticated purification processes like zone-refining techniques. These developments highlight the importance of this compound in advanced material science and technology (Wang et al., 2014).

• Advanced Electronics : The superior electron and hole mobility of this compound, along with its ability to induce strains when alloyed with silicon, have led to its rediscovery for use in advanced electronics. This includes potential applications in next-generation nanoscale electronic devices (Scappucci et al., 2020).

• Mid-Infrared Photonics : this compound's broad transparency window up to 15 μm makes it highly suitable for mid-infrared photonic platforms. This includes applications in mid-IR optical sensing and integrated photodetectors (Marris-Morini et al., 2018).

• Environmental Research : this compound detectors, such as the Small Anode this compound (SAGe) Well detector, are critical in environmental research, particularly in detecting low-level contaminants. Their high sensitivity and resolution make them suitable for various environmental applications (Adekola et al., 2015).

• Quantum Computing and Spintronics : Recent research has highlighted this compound's potential in quantum computing and spintronics. Its unique properties, like strong spin-orbit coupling and the ability to host superconducting pairing correlations, make it a promising material for these cutting-edge fields (Sigillito et al., 2015).

Mechanism of Action

Target of Action

Germanium is an essential microelement, and its deficiency can result in numerous diseases, particularly oncogenic conditions . It is ubiquitously present in mammalian organs and tissues, with the highest concentration in the thymus . This compound normalizes many physiological functions, particularly blood characteristics including pH, glucose, minerals, cholesterol, uric acid, hemoglobin, and leukocytes .

Mode of Action

This compound is chemically stable and its atomic structure is similar to silicon (Si), as it has four outer electrons . It is known to react slowly with concentrated sulfuric acid, and is insoluble in diluted acids and alkalis . It will react violently with molten alkalis to produce germanates .

Biochemical Pathways

This compound serves multiple biological functions, and its potential value in biochemistry and medicine has increasingly captured the attention of researchers . It has been found to have biological activities in inflammation, immunity, and antioxidation . Furthermore, it plays a role in the treatment of neuroscience and oncology-related conditions .

Pharmacokinetics

This compound is primarily introduced into the body through the consumption of vegetable-based foods with an average daily human dose of only 0.4–1.5 mg . Preclinical and clinical studies of this compound-containing coordination compounds have shown that they have versatile pharmacodynamic characteristics .

Result of Action

This compound compounds delay the development of some malignant tumors, act as analgesics, and protect against radioactive radiation . Numerous studies performed in different countries have revealed antiviral, interferon-inducing, adaptogenic, cardio- and hepatoprotective, antitoxic, analgesic, hypotensive, antianemic, and other activities of this compound compounds .

Action Environment

It is widely distributed in nature but is too reactive to occur free . Environmental factors such as the presence of other elements and compounds can influence the action, efficacy, and stability of this compound .

Future Directions

The future looks bright for germanium, as several new applications are arising. A four-qubit quantum processor based on this compound hole spin quantum dots is presented. Universal quantum logic is demonstrated on qubits that are positioned in a two-by-two grid, revealing that spin qubits can be coupled in two dimensions.

Q & A

Q1: What is the molecular formula and weight of Ammonium Peroxogermanate (APG)? What insights does its crystal structure provide?

A1: Ammonium peroxogermanate (APG) has the molecular formula (NH4)6[Ge6(μ-OO)6(μ-O)6(OH)6]·6H2O []. Its crystal structure reveals centrosymmetric hexanuclear peroxogermanate anions ([Ge6(μ-OO)6(μ-O)6(OH)6]6-) characterized by six μ-oxo and six μ-peroxo groups forming negatively charged layers. Ammonium cations and water molecules occupy the spaces between these layers, creating a highly stable structure through hydrogen bonding [].

Q2: How does the organic substituent in organogermanium oxides influence their thermal behavior?

A2: The organic substituent (R) in organothis compound oxides (RGeO1.5)n significantly impacts their thermal behavior. Bulky R groups hinder the formation of network polymers, favoring cage-like structures. These cage-like sol-gels exhibit volatility upon heating. In contrast, network polymers undergo Ge–C bond cleavage during thermolysis, yielding Ge-rich oxide (GeO1.5)n, which further disproportionates into GeO2 and elemental Ge at elevated temperatures. The onset temperature of this disproportionation reaction is significantly influenced by the organic substituent, potentially due to shifts in cleavage pathways from radical to β-hydride elimination [].

Q3: What is the significance of the 3D trench electrode design with nested complementary cathodes in High-Purity this compound (HPGe) detectors?

A3: The innovative 3D trench electrode design with nested complementary cathodes in HPGe detectors significantly enhances their electrical performance by minimizing the distance between electrodes []. This design leads to a reduction in the detector's dead zone, improves charge collection efficiency, and facilitates a larger sensitive area volume for enhanced signal detection [].

Q4: How does this compound waste impact the hydraulic condensing properties of cement and paste?

A4: Research indicates that incorporating this compound waste into cement and paste can regulate hydraulic condensation []. Specifically, the presence of this compound waste exhibits a promoting effect on condensation, with a larger quantity of waste leading to a more pronounced effect. This influence is attributed to the formation of ettringite, which reduces the presence of Zn2+ within the paste, thereby slowing down the condensation process [].

Q5: What makes amorphous this compound a suitable contact material for high-purity this compound detectors?

A5: Amorphous this compound (a-Ge) offers several advantages as a contact material for HPGe detectors compared to traditional lithium diffusion or boron implantation methods. Its key benefits include: ease of electrode segmentation, simplified manufacturing, low equipment dependency, and the potential for high-performance detector mass production [].

Q6: What is the role of catechol in the bioaccumulation of this compound by Pseudomonas putida?

A7: Catechol plays a crucial role in enhancing the bioaccumulation of this compound by Pseudomonas putida []. The bacteria utilize an inducible catechol transport system. When catechol is present along with this compound, it forms a this compound-catechol complex. This complex is then taken up nonspecifically by the bacteria, leading to an increased accumulation of this compound within the cells [].

Q7: How are quantum chemical calculations used to understand the composition and structures of oligo this compound acids and chloro this compound acids?

A8: Quantum chemical calculations provide valuable insights into the composition and structures of oligo this compound acids and chloro this compound acids formed during the hydrolysis of this compound tetra-ethoxide []. These calculations help elucidate the essential features of these compounds, enabling researchers to propose potential reaction pathways for their formation and growth during the induction period preceding this compound dioxide crystallization [].

Q8: What are the potential applications of this compound alloy polyamide-6 fully drawn yarn (FDY) functional fibers?

A9: this compound alloy polyamide-6 FDY functional fibers, created by incorporating this compound alloy micrometer powder into polyamide-6, offer a range of potential applications due to their enhanced properties []. These include:

- **Far infrared function:** Useful in textiles for thermal regulation.- **Refreshment and comfort:** Enhanced moisture management and breathability.- **Antistatic behavior:** Reducing static cling in fabrics.- **Anion function:** Potential for promoting relaxation and well-being.- **Semiconductor function:** Possible applications in electronic textiles.- **Deodorization function:** Inhibiting the growth of odor-causing bacteria.

Q9: How does the addition of this compound to calcium-phosphate ceramics impact bone regeneration in dogs with fragment fractures?

A10: The incorporation of this compound into calcium-phosphate ceramics has shown promising results in promoting bone regeneration in dogs with fragment fractures []. Studies indicate that using these this compound-doped ceramics leads to: